N-(4-ethoxybenzo[d]thiazol-2-yl)-3-(ethylsulfonyl)-N-(pyridin-2-ylmethyl)benzamide

• IUPAC Name: N-(4-ethoxy-1,3-benzothiazol-2-yl)-3-ethylsulfonyl-N-(pyridin-2-ylmethyl)benzamide
• InChI: InChI=1S/C24H23N3O4S2/c1-3-31-20-12-8-13-21-22(20)26-24(32-21)27(16-18-10-5-6-14-25-18)23(28)17-9-7-11-19(15-17)33(29,30)4-2/h5-15H,3-4,16H2,1-2H3
• InChI Key: VULCTTUQKAXPOB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=CC=C1)SC(=N2)N(CC3=CC=CC=N3)C(=O)C4=CC(=CC=C4)S(=O)(=O)CC
• Molecular Formula: C24H23N3O4S2
• Molecular Weight: 481.6 g/mol

Description

Synthesis Analysis

Related compounds to "N-(4-ethoxybenzo[d]thiazol-2-yl)-3-(ethylsulfonyl)-N-(pyridin-2-ylmethyl)benzamide" have been synthesized through various methods. For example, Co(II) complexes of related thiazolyl benzamide derivatives have been synthesized, highlighting a potential method for the synthesis of related compounds. These complexes were characterized using techniques such as elemental analysis, FT-IR, electronic, EI mass, Powder XRD spectra, and magnetic moment analysis, providing a foundation for the synthesis of similar compounds (Gomathi Vellaiswamy & S. Ramaswamy, 2017).

Scientific Research Applications

Synthesis and Biological Applications

Research has demonstrated the synthesis of similar compounds, exploring their fluorescence properties and anticancer activity. Co(II) complexes involving analogs have shown promise in vitro cytotoxicity studies against human breast cancer cell lines, such as MCF 7, showcasing their potential in cancer treatment research (Gomathi Vellaiswamy & S. Ramaswamy, 2017).

Antimicrobial and Antituberculosis Activity

Compounds with structural similarities have been investigated for their antimicrobial and antituberculosis properties. Synthesized sulfonamide derivatives have exhibited significant in vitro antimalarial activity, highlighting their potential as drug candidates for infectious diseases (Asmaa M. Fahim & Eman H. I. Ismael, 2021). Additionally, thiazole-aminopiperidine hybrid analogues have been designed and tested as Mycobacterium tuberculosis GyrB inhibitors, showing activity against tuberculosis with minimal cytotoxicity (V. U. Jeankumar et al., 2013).

Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2) Inhibition

Substituted benzamides, similar in structure, have been identified as potent and selective inhibitors of VEGFR-2 kinase activity. These compounds exhibit excellent kinase selectivity, favorable pharmacokinetic properties, and robust in vivo efficacy in human lung and colon carcinoma xenograft models, suggesting their utility in cancer therapy (R. Borzilleri et al., 2006).